Cas no 2142175-20-8 (4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid
• CAS No: 2142175-20-8
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5997311
• PubChem ID: 165914015
• Update Time: 2025-10-30

4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid
• EN300-7290815
• 2142175-20-8
• 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-13(19)16(8-4-7-15(16)9-10-15)17-14(20)21-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2,(H,17,20)(H,18,19)
• InChI Key： DGIWIVZWWDZZQA-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC21CC2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid

Introduction to 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid (CAS No. 2142175-20-8)

4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid, identified by the CAS number 2142175-20-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amino acid derivative exhibits a unique structural framework, combining a spirocyclic core with functionalized amino and carboxylic acid groups, which makes it a versatile intermediate in the development of novel therapeutic agents.

The compound’s structure features a spiro[2.4]heptane backbone, which is a bicyclic system consisting of a seven-membered cycloalkane linked to a five-membered heterocycle. This spirocyclic arrangement imparts rigidity to the molecule, influencing its conformational preferences and potentially its biological activity. The presence of both an amino group and a benzyloxy-carbonyl (Boc) protected amino group makes it a valuable building block for peptide synthesis and drug design.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and potential biological activities. Spirocycles are known to exhibit high metabolic stability, which is a desirable trait for drug candidates, as it reduces the likelihood of rapid degradation in vivo. Additionally, the rigid structure of spirocycles can enhance binding affinity to biological targets, making them promising candidates for enzyme inhibition and receptor binding studies.

The Boc-protected amino group in 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid serves as a crucial functional handle for further chemical modifications. The Boc group is widely used in peptide synthesis to protect the amino group during coupling reactions, ensuring that the peptide chain extends in a controlled manner without unintended side reactions. This protection-deprotection strategy is essential for constructing complex peptide sequences with high fidelity.

The carboxylic acid group at the 4-position of the spirocycle provides another site for functionalization, allowing for further derivatization into esters, amides, or other pharmacophores. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

Recent studies have explored the use of spirocyclic amino acids in the development of enzyme inhibitors. For instance, derivatives of spirocyclic peptidomimetics have shown promise in targeting proteases and kinases, which are key enzymes involved in various diseases such as cancer and inflammation. The rigid core of these compounds helps to stabilize the transition state during enzyme-substrate interactions, leading to potent inhibitory activity.

Another area of interest is the application of 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid in the synthesis of bioactive molecules with neurological effects. Spirocyclic compounds have been reported to interact with neurotransmitter receptors and ion channels, making them potential candidates for treating neurological disorders such as Alzheimer’s disease and epilepsy. The unique structural features of this compound may allow it to modulate these receptors in a way that conventional pharmacophores cannot.

The synthetic pathways to 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid also warrant discussion. One common approach involves the spirocyclization of appropriately substituted precursors followed by functional group manipulations to introduce the desired protective groups and side chains. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for research and development purposes.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}spiro[2.4]heptane-4-carboxylic acid (CAS No. 2142175-20-8) represents an intriguing compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its utility as a building block in peptide synthesis and drug design, make it a valuable asset for medicinal chemists and biologists alike. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.